Cas no 553-27-5 (N,N-Bis(2-chloroethyl)aniline)

N,N-Bis(2-chloroethyl)aniline is a chloroethylated aromatic amine with applications in organic synthesis and pharmaceutical intermediates. This compound features two reactive 2-chloroethyl groups bonded to a nitrogen atom, enabling its use as an alkylating agent in the preparation of nitrogen mustards and other specialized derivatives. Its structure allows for selective functionalization, making it valuable in the development of targeted chemical modifications. The product is typically handled under controlled conditions due to its reactivity and potential toxicity. It is commonly utilized in research settings for the synthesis of biologically active molecules, where precise alkylation is required. Proper storage and handling are essential to maintain stability.

N,N-Bis(2-chloroethyl)aniline structure

Product Name:N,N-Bis(2-chloroethyl)aniline

CAS No:553-27-5

MF:C₁₀H₁₃Cl₂N

MW:218.122920751572

MDL:MFCD00013689

CID:369097

PubChem ID:11108

Update Time:2025-05-20

N,N-Bis(2-chloroethyl)aniline Chemical and Physical Properties

Names and Identifiers

- N,N-Bis(2-chloroethyl)aniline
- Benzenamine,N,N-bis(2-chloroethyl)-
- NN-BIS(2-CHLOROETHYL)ANILINE ---WHITE CRYSTALLINE---
- Aniline mustard
- Lymphchin
- Lymphochin
- Lymphocin
- Lymphoquin
- Lymphoquine
- Mesylerythrol
- CS-0083103
- AI3-31838
- CB 1074
- AE-641/02429030
- SK 592
- ROSJKFFLIXTTAW-UHFFFAOYSA-N
- N,N-Bis(2-chloroethyl)-benzenamine
- NSC-18429
- Phenylbis(2-chloroethylamine)
- FT-0675950
- N,N-Bis(dichloroethyl)aniline
- O12001
- MFCD00013689
- beta,beta'-Dichlorodiethylaniline
- CHEMBL19336
- .beta.,.beta.'-Dichlorodiethylaniline
- BRN 0880463
- SCHEMBL121635
- NSC18429
- UNII-CUJ6745Z9J
- 4-12-00-00253 (Beilstein Handbook Reference)
- ANILINE, N,N-BIS(2-CHLOROETHYL)-
- NCS-18429
- N,N,-Di(2-chloroethyl)aniline
- CUJ6745Z9J
- SB78920
- TL 476
- ANILINE MUSTARD [MI]
- N,N-bis(2-chloroethyl) aniline
- Q27275806
- AKOS016003020
- 553-27-5
- N,N-bis(2-chloroethyl)-N-phenylamine
- Anilinlost [German]
- N,N-BIS(2'-CHLOROETHYL)ANILINE
- NCGC00186318-01
- A870221
- AS-75665
- SY317373
- WLN: G2NR&2G
- A 14489
- Anilinlost
- N,N-Bis(2-chloroethyl)benzenamine
- DTXSID30203820
- Benzenamine, N,N-bis(2-chloroethyl)-
- N,N-Di(2-chloroethyl)aniline
- 2-BROMO-4,5-DIMETHOXYCINNAMICACID
- NN-Bis(2-chloroethyl)aniline
- N,N-bis-(2-chloroethyl)aniline
- Benzenamine, N,N-bis(2-chloroethyl)-(9CI)
- Benzenamine, N, N-bis(2-chloroethyl)-(9CI)
- N, N-Bis(2-chloroethyl)aniline
- DTXCID60126311
- Benzenamine, N, N-bis(2-chloroethyl)-
- HY-121713
- Mustard, Aniline
- DB-080956
- phenylbis[2-chloroethylamine]
- beta, beta'-dichlorodiethylaniline
- N,N-DI-B-CHLOROETHYLANILINE
- MDL： MFCD00013689
- Inchi： 1S/C10H13Cl2N/c11-6-8-13(9-7-12)10-4-2-1-3-5-10/h1-5H,6-9H2
- InChI Key： ROSJKFFLIXTTAW-UHFFFAOYSA-N
- SMILES： ClCCN(C1C=CC=CC=1)CCCl

Computed Properties

Exact Mass: 217.04300
Monoisotopic Mass: 217.042505
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 3.2

Experimental Properties

Density: 1.2431 (rough estimate)
Melting Point: 45°
Boiling Point: bp14 164°; bp0.5 110°
Flash Point: 137.7 ºC
Refractive Index: 1.6300 (estimate)
PSA: 3.24000
LogP: 2.97060

N,N-Bis(2-chloroethyl)aniline Security Information

Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

N,N-Bis(2-chloroethyl)aniline Customs Data

HS CODE：2921420090
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N,N-Bis(2-chloroethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM194207-5g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95%	5g	$327	2021-06-16
Chemenu	CM194207-10g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95%	10g	$542	2021-06-16
Alichem	A019148748-10g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95%	10g	$574.20	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD020-1g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95+%	1g	40.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD020-5g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95+%	5g	141.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD020-20g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95+%	20g	468.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N96040-5g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95%	5g	¥171.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N96040-100g	N,N-Bis(2-chloroethyl)aniline	553-27-5	95%	100g	¥1920.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N96040-25g	N,N-Bis(2-chloroethyl)aniline	553-27-5		25g	¥366.0	2021-09-04
TRC	B416268-50mg	N,N-Bis(2-chloroethyl)aniline	553-27-5		50mg	$ 64.00	2023-04-18

N,N-Bis(2-chloroethyl)aniline Suppliers

Amadis Chemical Company Limited

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(CAS:553-27-5)N,N-Bis(2-chloroethyl)aniline

Order Number:A870221

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:22

Price ($):245.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

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